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Compound of Interest

Compound Name: 6-Bromovanillin

Cat. No.: B042375 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 6-Bromovanillin Powder

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 6-Bromovanillin powder. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document

consolidates key data, outlines experimental protocols for property determination, and presents

logical workflows through detailed diagrams.

Core Physical and Chemical Properties
6-Bromovanillin (CAS No: 60632-40-8) is a brominated derivative of vanillin.[1][2] It serves as

a valuable intermediate in the synthesis of various organic compounds, including

pharmaceuticals.[1][3][4] Understanding its physical characteristics is crucial for its handling,

application, and development in research and manufacturing.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 6-
Bromovanillin.
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Property Value References

CAS Number 60632-40-8 [1][3][5][6][7]

Molecular Formula C₈H₇BrO₃ [1][3][5][6][8]

Molecular Weight 231.04 g/mol [3][5][8][9]

Melting Point 174 - 180 °C [3][7]

Boiling Point 326.2 °C at 760 mmHg [3][6][10]

Density 1.653 g/cm³ [3][6][10]

pKa (Predicted) 6.83 ± 0.23 [2]

LogP 1.97580 [3][5][10]

Flash Point 151.1 °C [3][6][10]

Detailed Physical Characteristics
Appearance
6-Bromovanillin is a crystalline solid.[2][3] Its color is typically described as white, off-white,

light yellow, or beige powder.[2][4][7][8][11]

Odor
There are conflicting reports regarding the odor of 6-Bromovanillin. Some sources describe it

as having a sweet, strong, vanilla-like odor, which is characteristic of its parent compound,

vanillin.[2][3] Other safety data sheets have reported it as odorless.[11] This discrepancy may

depend on the purity of the sample and the presence of residual starting materials.

Solubility
The solubility of 6-Bromovanillin is a key factor in its application in synthesis and formulation.

It is generally considered insoluble or sparingly soluble in water.[2][11] However, it

demonstrates good solubility in several organic solvents, including:

Methanol[7]
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Chloroform[4]

Dichloromethane (DCM)[4]

Ethyl Acetate[4]

Storage and Stability
For optimal stability, 6-Bromovanillin powder should be stored in a cool, dry, and well-

ventilated place.[7] Recommended storage conditions often include refrigeration (2-8°C) under

an inert atmosphere, such as nitrogen or argon, to prevent degradation.[4][5]

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the key

physical properties of 6-Bromovanillin powder.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. It is typically reported as

a range.

Methodology:

Sample Preparation: A small amount of dry 6-Bromovanillin powder is finely crushed. The

open end of a capillary tube is pressed into the powder, and the tube is tapped gently (closed

end down) on a hard surface to pack the solid into the bottom.[12] This is repeated until

approximately 5 mm of packed sample is in the tube.[12]

Apparatus Setup: The packed capillary tube is placed into a melting point apparatus (e.g., a

Mel-Temp or Vernier Melt Station).[12][13]

Heating and Observation: The sample is heated at a slow, controlled rate (approximately 1-2

°C per minute) as it approaches the expected melting point.

Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.
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T2: The temperature at which the entire sample has completely liquefied.[14]

Reporting: The melting point is reported as the range from T1 to T2. The procedure should

be repeated to confirm the result.[12]

Solubility Assessment
This protocol provides a qualitative assessment of the solubility of 6-Bromovanillin in various

solvents.

Methodology:

Sample Preparation: Approximately 20-30 mg of 6-Bromovanillin powder is weighed and

placed into a small test tube.[15]

Solvent Addition: About 1 mL of the chosen solvent (e.g., water, methanol, ethyl acetate) is

added to the test tube.

Observation: The mixture is agitated at room temperature (e.g., by "flicking" the tube or using

a vortex mixer) for 1-2 minutes. The sample is observed to determine if it dissolves

completely.

Classification: The solubility is classified based on visual inspection:

Soluble: The solid dissolves completely, forming a clear solution.

Slightly Soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve at all.

Heating (Optional): If the substance is insoluble at room temperature, the test tube can be

gently warmed in a water bath to observe if solubility increases with temperature.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to 6-Bromovanillin.
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Experimental Workflow: Physical Characterization

Sample Reception
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Caption: Workflow for the physical characterization of 6-Bromovanillin powder.
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Simplified Synthesis Pathway of 6-Bromovanillin

4-Formyl-2-methoxyphenyl
acetate (Acetylvanillin)

Step 1: Bromination

Aqueous Solution

+ Bromine (Br₂)
+ Potassium Bromide (KBr)

Brominated Intermediate

Step 2: Hydrolysis

Acidification

+ Hydrochloric Acid (HCl)
+ Heat

6-Bromovanillin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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